3-Cyclopropyl-1,2-oxazole-4-carboxylic acid

• IUPAC Name: 3-cyclopropyl-1,2-oxazole-4-carboxylic acid
• InChI: InChI=1S/C7H7NO3/c9-7(10)5-3-11-8-6(5)4-1-2-4/h3-4H,1-2H2,(H,9,10)
• InChI Key: NJEPDWZYBJIKMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC=C2C(=O)O
• Molecular Formula: C7H7NO3
• DSSTOX Substance ID: DTXSID20665695
• Molecular Weight: 153.14 g/mol
• CAS RN: 639523-17-4

Description

“3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” is a chemical compound with the CAS Number: 639523-17-4. It has a molecular weight of 153.14. The IUPAC name for this compound is 3-cyclopropyl-4-isoxazolecarboxylic acid.

Molecular Structure Analysis

The molecular formula of “3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” is C7H7NO3. The InChI Code for this compound is 1S/C7H7NO3/c9-7(10)5-3-11-8-6(5)4-1-2-4/h3-4H,1-2H2,(H,9,10).

Physical And Chemical Properties Analysis

“3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” is a solid at room temperature. It has a boiling point of 317.6±30.0 C at 760 mmHg.

Scientific Research Applications

• Chemical Synthesis

  • Summary of Application : “3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” is a chemical compound with the CAS Number: 639523-17-4. It’s used in chemical synthesis.
  • Methods of Application : This compound is typically stored at room temperature and has a boiling point of 317.6±30.0 C at 760 mmHg. The specific methods of application would depend on the context of the chemical synthesis.

• Anti-infective Agents

  • Summary of Application : Oxadiazoles, which include “3-Cyclopropyl-1,2-oxazole-4-carboxylic acid”, have been synthesized as anti-infective agents with anti-bacterial, anti-viral, anti-leishmanial, etc. activities.
  • Methods of Application : The synthesis of 1,2,4-oxadiazoles involves treating carboxylic acids with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC. HCl) in dichloromethane at 0–30 °C for 6 h followed by stirring at 110 °C.
  • Results or Outcomes : The outcomes of these syntheses have shown potential for structure-activity relationship (SAR), activity potential, and promising targets for mode of action.

Safety And Hazards

The safety information for “3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” includes several hazard statements: H302, H315, H319, H335. The precautionary statements include P261, P280, P302+P352, P305+P351+P338.

Future Directions

The future directions for “3-Cyclopropyl-1,2-oxazole-4-carboxylic acid” and similar compounds involve the development of new eco-friendly synthetic strategies. This includes the exploration of alternate metal-free synthetic routes due to the drawbacks associated with metal-catalyzed reactions.

Synthesis routes and methods

Procedure details

5.6 g (31 mmol) of 3-Cyclopropyl-isoxazole-4-carboxylic acid ethyl ester were slowly added to a solution of 6.1 g (93 mmol, 85% purity) of potassium hydroxide in ethanol/water (1:3, 100 ml) at 0° C. The reaction mixture was stirred at room temperature for 16 h, diluted with water, acidified (pH=2) with 20% aqueous HCl and extracted with dichloromethane. The combined organic layers were dried over sodium sulfate, filtered and the solvent was removed to yield 4.7 g (94%, 95% purity) of the title compound which did not need further purification.